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Compound of Interest

Compound Name: 5-Fluoro-2-iodonitrobenzene

Cat. No.: B1301865

An In-depth Technical Guide to the Safety and Handling of 5-Fluoro-2-iodonitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Fluoro-2-
iodonitrobenzene (CAS No. 364-77-2), a halogenated nitroaromatic compound utilized in
various research and development applications. Due to its hazardous properties, stringent
adherence to safety protocols is imperative to mitigate risks to personnel and the environment.
This document outlines the known hazards, provides recommendations for personal protective
equipment, and details procedures for safe handling, storage, and disposal.

Hazard Identification and Classification

5-Fluoro-2-iodonitrobenzene is classified as a hazardous substance. The primary hazards
associated with this compound are its toxicity and irritation potential.

GHS Hazard Statements:

o Harmful if swallowed (H302), in contact with skin (H312), or if inhaled (H332).[1]
e Causes skin irritation (H315) and serious eye irritation (H319).[2]

Signal Word: Warning[2]

Hazard Pictograms:
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e GHSO07 (Exclamation Mark)[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Fluoro-2-iodonitrobenzene is
presented in the table below. This information is critical for the safe design of experiments and
for understanding the behavior of the compound under various conditions.

Property Value Reference
CAS Number 364-77-2 [3114]
Molecular Formula CeH3FINO2 [4]
Molecular Weight 267.00 g/mol [4]

Light yellow to yellow to
Appearance

orange powder to lump
Boiling Point 110 °C at 4 mmHg [3]

Room temperature, in a dark,
Storage Temperature ) [3]
inert atmosphere

Toxicological Data

Detailed toxicological data for 5-Fluoro-2-iodonitrobenzene is not readily available. However,
data for the closely related compound 4-fluoro-1-iodo-2-nitrobenzene suggests that it is harmful
if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[5]
Due to the structural similarities, 5-Fluoro-2-iodonitrobenzene should be handled as a
substance with similar toxicological properties.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is essential to prevent exposure to 5-Fluoro-2-
iodonitrobenzene. The following PPE should be worn at all times when handling this
compound:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c789ed?context=bbe
https://www.benchchem.com/product/b1301865?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5470178.htm
https://www.scbt.com/p/5-fluoro-2-iodonitrobenzene-364-77-2
https://www.scbt.com/p/5-fluoro-2-iodonitrobenzene-364-77-2
https://www.scbt.com/p/5-fluoro-2-iodonitrobenzene-364-77-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5470178.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5470178.htm
https://www.benchchem.com/product/b1301865?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1896206&productDescription=4-FLRO-1-IODO-2-NTROBNZENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1301865?utm_src=pdf-body
https://www.benchchem.com/product/b1301865?utm_src=pdf-body
https://www.benchchem.com/product/b1301865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes

and airborne particles.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or Viton™). Double

gloving is recommended.

To prevent skin contact. Given
the halogenated and
nitroaromatic nature of the
compound, nitrile gloves may
have limited resistance to
prolonged exposure, and
alternatives like Viton™ or
thicker nitrile gloves should be
considered for extensive
handling.[6]

Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

To protect skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical

fume hood.

To prevent inhalation of dust or

vapors.

Experimental Protocols: Safe Handling and Disposal

Adherence to strict experimental protocols is crucial for the safe use of 5-Fluoro-2-

iodonitrobenzene.

Handling Procedures

o Work Area Preparation: All manipulations of 5-Fluoro-2-iodonitrobenzene should be

conducted within a certified chemical fume hood.[7] The work area should be clean and free

of clutter.

» Weighing and Transferring: Use appropriate tools, such as spatulas and glass funnels, for

transferring the solid compound to minimize dust generation.

o Reaction Setup: Reactions should be performed in appropriate glassware, securely clamped,

and equipped with necessary condensers and pressure-relief devices.
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Quenching of Reactions

Reactions involving nitroaromatic compounds may require careful quenching to neutralize
reactive species.

General Quenching Protocol for Nitroaromatic Compounds:
e Cooling: Cool the reaction mixture in an ice bath to control any exothermic processes.

« Slow Addition of Quenching Agent: Slowly add a suitable quenching agent. For many
reactions involving nitroaromatics, a reducing agent may be used to reduce the nitro group,
followed by neutralization. The choice of quenching agent will be specific to the reaction
chemistry.

» Monitoring: Monitor the reaction for any signs of uncontrolled exotherm or gas evolution.[8]

Decontamination of Glassware

All glassware and equipment contaminated with 5-Fluoro-2-iodonitrobenzene must be
decontaminated before being removed from the fume hood.

Decontamination Protocol:

« Initial Rinse: Rinse the glassware with a suitable organic solvent (e.g., acetone) to remove
the bulk of the compound.[7] Collect the rinsate as halogenated hazardous waste.[7]

e Washing: Wash the rinsed glassware with soap and hot water.[9]

¢ Final Rinse: Perform a final rinse with deionized water.

Waste Disposal

All waste containing 5-Fluoro-2-iodonitrobenzene must be treated as hazardous waste.
Waste Management Protocol:

o Segregation: Collect all halogenated organic waste, including solvent rinsates, in a
designated and clearly labeled hazardous waste container.[6][7][10] Do not mix with non-
halogenated waste.[7][10]
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e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "5-Fluoro-2-iodonitrobenzene,” and a description of any other components in the
waste stream.[7]

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department.[7]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 5-Fluoro-2-
iodonitrobenzene from receipt to disposal.

Preparation Handling (in Fume Hood) Cleanup & Disposal

Read SDS Assess Risks Select PPE Weigh & Transfer Run Reaction D i }—>| Waste H Dispose of Waste

Click to download full resolution via product page
Caption: Logical workflow for the safe handling of 5-Fluoro-2-iodonitrobenzene.

Signaling Pathway for Hazard Mitigation

The following diagram illustrates the signaling pathway for mitigating hazards associated with
5-Fluoro-2-iodonitrobenzene.
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Control Measures

5-Fluoro-2-iodonitrobenzene Chemical Fume Hood Goggles/Face Shield Proper Labeling & Storage Waste Segregation
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Caption: Hazard mitigation pathway for 5-Fluoro-2-iodonitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Fluoro-2-iodonitrobenzene safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301865#5-fluoro-2-iodonitrobenzene-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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